3,6-dichloro-N-[1-(ethanesulfonyl)piperidin-4-yl]pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(1-ethylsulfonylpiperidin-4-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H17Cl2N3O3S/c1-2-22(20,21)18-7-5-9(6-8-18)16-13(19)12-10(14)3-4-11(15)17-12/h3-4,9H,2,5-8H2,1H3,(H,16,19)
• InChI Key: COTOMTICGCHQCY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)NC(=O)C2=C(C=CC(=N2)Cl)Cl
• Molecular Formula: C13H17Cl2N3O3S
• Molecular Weight: 366.3 g/mol

Description

3,6-dichloro-N-[1-(ethanesulfonyl)piperidin-4-yl]pyridine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that belongs to the class of pyridine carboxamides.

Mechanism of Action

The exact mechanism of action of 3,6-dichloro-N-[1-(ethanesulfonyl)piperidin-4-yl]pyridine-2-carboxamide is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of certain enzymes and receptors in the body, which are involved in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to have anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins. It has also been found to have anticonvulsant effects by modulating the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,6-dichloro-N-[1-(ethanesulfonyl)piperidin-4-yl]pyridine-2-carboxamide in lab experiments is its high potency and selectivity. It has been found to have a low toxicity profile and can be easily synthesized. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 3,6-dichloro-N-[1-(ethanesulfonyl)piperidin-4-yl]pyridine-2-carboxamide. One of the areas of research is the development of new derivatives of this compound with improved pharmacological properties. Another area of research is the study of its potential use in the treatment of other diseases, such as multiple sclerosis and epilepsy. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential applications.
In conclusion, this compound is a synthetic compound with potential applications in various fields. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3,6-dichloro-N-[1-(ethanesulfonyl)piperidin-4-yl]pyridine-2-carboxamide involves a series of chemical reactions. The starting material for the synthesis is 2-chloronicotinic acid, which is reacted with thionyl chloride to form 2-chloronicotinoyl chloride. The resulting product is then reacted with piperidine and ethanesulfonic acid to form 1-(ethanesulfonyl)piperidin-4-yl 2-chloronicotinate. Finally, the compound is treated with dichloromethane to obtain this compound.

Scientific Research Applications

3,6-dichloro-N-[1-(ethanesulfonyl)piperidin-4-yl]pyridine-2-carboxamide has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.